Cas no 114950-20-8 (3-[(Phenylmethyl)thio]-2-thiophenecarboxylic acid)

• Product Name: 3-[(Phenylmethyl)thio]-2-thiophenecarboxylic acid
• CAS No: 114950-20-8
• MF: C₁₂H₁₀O₂S₂
• MW: 250.336600780487
• CID: 5388445
• Update Time: 2023-08-26

3-[(Phenylmethyl)thio]-2-thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(Phenylmethyl)thio]-2-thiophenecarboxylic acid

• Inchi： 1S/C12H10O2S2/c13-12(14)11-10(6-7-15-11)16-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,13,14)
• InChI Key： KASGJWVNJHAGGA-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=CC=1SCC1=CC=CC=C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 190-193 °C
• Boiling Point: 416.7±40.0 °C(Predicted)
• pka: 3.36±0.10(Predicted)